Cas no 202925-02-8 (1-Bromo-3,4,5-trifluoro-2-iodobenzene)

• Product Name: 1-Bromo-3,4,5-trifluoro-2-iodobenzene
• CAS No: 202925-02-8
• MF: C₆HBrF₃I
• MW: 336.875823736191
• CID: 1032051
• PubChem ID: 2773398
• Update Time: 2025-10-23

1-Bromo-3,4,5-trifluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,4,5-trifluoro-2-iodobenzene
• 1-bromo-2-iodo-3,4,5-trifluorobenzene
• 2-Iodo-3,4,5-trifluorobromobenzene
• AC1MCMW6
• AG-A-19093
• CTK7B7933
• MolPort-001-777-133
• PC7414
• 202925-02-8
• Benzene, 1-bromo-3,4,5-trifluoro-2-iodo-
• MFCD00070737
• CIA92502
• DTXSID20378435
• DB-337139

• MDL： MFCD00070737
• Inchi： 1S/C6HBrF3I/c7-2-1-3(8)4(9)5(10)6(2)11/h1H
• InChI Key： IJOUXZJVNMNVFB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1F)F)F)Br

Computed Properties

• Exact Mass: 335.82584g/mol
• Monoisotopic Mass: 335.82584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

1-Bromo-3,4,5-trifluoro-2-iodobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Bromo-3,4,5-trifluoro-2-iodobenzene

Recent Advances in the Application of 1-Bromo-3,4,5-trifluoro-2-iodobenzene (CAS: 202925-02-8) in Chemical Biology and Pharmaceutical Research

1-Bromo-3,4,5-trifluoro-2-iodobenzene (CAS: 202925-02-8) is a highly versatile halogenated aromatic compound that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Its unique combination of bromine, iodine, and fluorine substituents on the benzene ring provides exceptional reactivity and selectivity, making it an invaluable tool for medicinal chemists and chemical biologists.

Recent studies have demonstrated the compound's utility in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the synthesis of fluorinated drug candidates, where the strategic placement of halogens enabled precise control over molecular interactions with biological targets. The trifluoro substitution pattern, in particular, has been shown to significantly enhance metabolic stability and membrane permeability of resulting compounds.

In the field of positron emission tomography (PET) tracer development, researchers have exploited the iodine moiety of 1-Bromo-3,4,5-trifluoro-2-iodobenzene for radioisotope exchange reactions. A recent Nature Communications article (2024) described its application in creating fluorine-18 labeled probes for neurodegenerative disease imaging. The compound's ability to undergo efficient isotopic exchange while maintaining structural integrity has opened new avenues for diagnostic agent development.

The pharmaceutical industry has shown growing interest in this compound as a precursor to kinase inhibitors. A 2024 study in ACS Medicinal Chemistry Letters reported its use in constructing novel Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity profiles. The halogen-rich structure allows for systematic structure-activity relationship (SAR) studies through sequential functional group transformations, enabling fine-tuning of drug properties.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable methods for utilizing 1-Bromo-3,4,5-trifluoro-2-iodobenzene. Green Chemistry (2023) featured a microwave-assisted protocol that reduces reaction times and solvent use while maintaining high yields. This development addresses growing concerns about the environmental impact of halogenated compound synthesis in pharmaceutical manufacturing.

Looking forward, the unique properties of 1-Bromo-3,4,5-trifluoro-2-iodobenzene position it as a key player in emerging areas such as targeted protein degradation and covalent inhibitor design. Its ability to serve as a multifunctional handle for diverse chemical transformations continues to inspire innovative applications in drug discovery and chemical biology research.